Cas no 3856-25-5 (a-Copaene (>90%))
a-Copaene (>90%) structure
a-Copaene (>90%) Properties
Names and Identifiers
-
- Tricyclo[4.4.0.02,7]dec-3-ene,1,3-dimethyl-8-(1-methylethyl)-, (1R,2S,6S,7S,8S)-
- (-)-α-COPAENE
- α-Copaene
- Aglaiene
- alpha-copaene
- Copaen
- Copaene
- Ylangene
- UNII-0V56HXQ8N5
- a-Copaene (>90%)
- ALPHA-COPAENE
- (-)-.ALPHA.-COPAENE
- (-)-copaene
- (1R,2S,6S,7S,8S)-1,3-Dimethyl-8-propan-2-yltricyclo[4.4.0.02,7]dec-3-ene
- Tricyclo(4.4.0.0(2,7))dec-3-ene, 1,3-dimethyl-8-(1-methylethyl)-, stereoisomer
- TRICYCLO(4.4.0.02,7)DEC-3-ENE, 8-ISOPROPYL-1,3-DIMETHYL-, (1R,2S,6S,7S,8S)-(-)-
- EINECS 223-364-4
- HY-122485
- 4FB740C8-9DD2-4B6A-A38A-AD843ADB56A5
- .alpha.-Copaene
- TRICYCLO(4.4.0.02,7)DEC-3-ENE, 8-ISOPROPYL-1,3-DIMETHYL-
- COPAENE, .ALPHA.-
- Q27237288
- 3856-25-5
- (-)-alpha-Copaene
- 8-Isopropyl-1,3-dimethyltricyclo(4.4.0.02,7)dec-3-ene
- (1R,2S,6S,7S,8S)-(-)-8-ISOPROPYL-1,3-DIMETHYLTRICYCLO(4.4.0.02,7)DEC-3-ENE
- a-copaene
- (-)-a-Copaene
- TRICYCLO(4.4.0.02,7)DEC-3-ENE, 1,3-DIMETHYL-8-(1-METHYLETHYL)-, (1R,2S,6S,7S,8S)-
- 0V56HXQ8N5
- CS-0085720
- COPAENE [MI]
- C09639
- (+)-alpha-Copaene
- (1S,6S,7S,8S)-8-isopropyl-1,3-dimethyltricyclo[4.4.0.0(2,7)]dec-3-ene
- 947-59-1
- 14912-44-8
- alpha-Copaene
- α-Copaene
- α-Ylangene
- alpha-Ylangene
- I+--Copanene
- 1,3-dimethyl-8-propan-2-yltricyclo(4.4.0.02,7)dec-3-ene
- (1R,2S,6S,7S,8S)-1,3-Dimethyl-8-(1-methylethyl)tricyclo[4.4.0.02,7]dec-3-ene
- (-)-I+--Copaene
- COPAENE, ALPHA-
- 8-isopropyl-1,3-dimethyltricyclo[4.4.0.02,7]dec-3-ene
- (1R,2S,6S,7S,8S)-1,3-Dimethyl-8-(1-methylethyl)tricyclo(4.4.0.02,7)dec-3-ene
- (1R,2S,6S,7S,8S)-1,3-dimethyl-8-propan-2-yltricyclo(4.4.0.02,7)dec-3-ene
- alpha-Copanene
- DTXSID30873067
- VLXDPFLIRFYIME-BTFPBAQTSA-N
- (1R,2S,6S,7S,8S)-(-)-8-Isopropyl-1,3-dimethyltricyclo[4.4.0.02,7]dec-3-ene
- DTXCID601324318
- 1,3-dimethyl-8-propan-2-yltricyclo[4.4.0.02,7]dec-3-ene
- +Expand
-
- MFCD00077631
- VLXDPFLIRFYIME-UHFFFAOYSA-N
- InChI=1S/C15H24/c1-9(2)11-7-8-15(4)12-6-5-10(3)14(15)13(11)12/h5,9,11-14H,6-8H2,1-4H3
- CC(C1CCC2(C3CC=C(C)C2C13)C)C
Computed Properties
- 204.18800
- 0
- 0
- 1
- 204.188
- 15
- 312
- 0
- 1
- 4
- 0
- 0
- 1
- 4.5
- 0
- 0
Experimental Properties
- 4.27090
- 0.00000
- n20/D 1.490
- 124 °C15 mm Hg(lit.)
- Not available
- 0.0±0.2 mmHg at 25°C
- 105.1±6.6 °C
- Chloroform (Sparingly), Methanol (Slightly)
- Not determined
- Not determined
- D22 -6.3° (c = 1.20 in chloroform)
- 0.910 g/mL at 20 °C(lit.)
a-Copaene (>90%) Price
a-Copaene (>90%) Suppliers
HU BEI QI FEI YI YAO HUA GONG Co., Ltd.
Audited Supplier
(CAS:3856-25-5)
LIU JING LI : 1 8 7 0 2 7 6 2 2 5 1
18702762251
1438980033@qq.com
Hubei Wande Chemical Co.,Ltd.
Audited Supplier
(CAS:3856-25-5)
CHEN DAN DAN
15827180502
1148980033@qq.com
a-Copaene (>90%) Related Literature
-
Sertan Sukas,Erik Schreuder,Bjorn de Wagenaar,Joost Swennenhuis,Albert van den Berg,Leon Terstappen,Séverine Le Gac Lab Chip, 2014,14, 1821-1825
-
Adam L. Washburn,Ryan C. Bailey Analyst, 2011,136, 227-236
-
Robert A. Evarestov,Alexander Platonenko,Denis Gryaznov,Yuri F. Zhukovskii Phys. Chem. Chem. Phys., 2017,19, 25245-25251
-
Ying Li,Martin Kröger Soft Matter, 2014,10, 1723-1737
-
Stephanie Santos-Díaz,Marcy H. Towns Chem. Educ. Res. Pract., 2021,22, 532-553
-
Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
-
Xinwei Dong,Chen Peng,Xu Zhao,Tao Zhang,Yansheng Liu,Guoxiao Xu,Jin Zhou,Fei Guo,Zhiqiang Yu,Xiaobo Jia RSC Adv., 2023,13, 29625-29631
-
F. Aparicio,M. J. Mayoral,C. Montoro-García Chem. Commun., 2019,55, 7277-7299
-
Chia-Yuan Chang,Tzu-Ming Pan Food Funct., 2019,10, 7634-7644
Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Chu Zhou Jiang Ling Chemical Techlnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
atkchemica
Gold Member
Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/